N-(4-(1H-tetrazol-1-yl)phenyl)-1-(3,4-difluorobenzoyl)azetidine-3-carboxamide

• IUPAC Name: 1-(3,4-difluorobenzoyl)-N-[4-(tetrazol-1-yl)phenyl]azetidine-3-carboxamide
• InChI: InChI=1S/C18H14F2N6O2/c19-15-6-1-11(7-16(15)20)18(28)25-8-12(9-25)17(27)22-13-2-4-14(5-3-13)26-10-21-23-24-26/h1-7,10,12H,8-9H2,(H,22,27)
• InChI Key: YFNGZGJYIUNBNI-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC(=C(C=C2)F)F)C(=O)NC3=CC=C(C=C3)N4C=NN=N4
• Molecular Formula: C18H14F2N6O2
• Molecular Weight: 384.3 g/mol

Description

N-(4-(1H-tetrazol-1-yl)phenyl)-1-(3,4-difluorobenzoyl)azetidine-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as TAK-659 and is a potent and selective inhibitor of Bruton's tyrosine kinase (BTK). BTK is a crucial enzyme involved in the regulation of B-cell receptor (BCR) signaling, and its inhibition has shown promising results in the treatment of various types of cancers and autoimmune disorders.

Scientific Research Applications

Synthesis and Potential Applications

The scientific research surrounding N-(4-(1H-tetrazol-1-yl)phenyl)-1-(3,4-difluorobenzoyl)azetidine-3-carboxamide focuses on its synthesis, characterization, and exploration for various potential applications. This compound is part of a broader class of chemicals that have been studied for their biological and pharmaceutical activities.

• Synthesis and Characterization : A novel route for the synthesis of tetrazole analogues, including derivatives with potential antihypertensive activity, has been developed. These compounds were synthesized using conventional methods, highlighting the versatility of tetrazole derivatives in medicinal chemistry (Vellalacheruvu, Saileela, & Ravindranath, 2017)(Vellalacheruvu et al., 2017).

• Antimicrobial Activity : Research into azetidinone, imidazolidinone, and tetrazole derivatives incorporating quinazolin-4(3H)-ones has shown significant antimicrobial activity. These novel series were evaluated against bacterial and fungal strains, demonstrating the potential of tetrazole-containing compounds as antimicrobial agents (Sahib, 2018)(Sahib, 2018).

• Potential Antiallergic and Anti-inflammatory Applications : Another study focused on N-(1H-tetrazol-5-yl)-6-phenyl-2-pyridinecarboxamides showed promising antiallergic activity in rats, suggesting potential applications in developing antiallergic medications (Honma et al., 1983)(Honma et al., 1983).

• Inhibition of Enzymatic Activity : The compound's structural analogues have shown strong inhibitory effects on mitochondrial dihydroorotate dehydrogenase, an enzyme critical for pyrimidine nucleotide synthesis. This inhibition has implications for immune cell function and potential applications in immunosuppressive therapies (Knecht & Löffler, 1998)(Knecht & Löffler, 1998).